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Cat. No.: B15611103 Get Quote

Introduction

Transdermal drug delivery offers a non-invasive route for systemic drug administration,

bypassing first-pass metabolism and allowing for controlled release.[1] However, the stratum

corneum, the outermost layer of the skin, presents a formidable barrier to the permeation of

most therapeutic agents.[1] Chemical penetration enhancers are compounds incorporated into

topical formulations to reversibly decrease the barrier function of the stratum corneum and

allow drugs to penetrate more readily into the systemic circulation.[2][3] 1-Tetradecanol, also

known as myristyl alcohol, is a long-chain saturated fatty alcohol that has been investigated for

its efficacy as a chemical penetration enhancer.[1][4] Beyond its role as a penetration

enhancer, 1-tetradecanol also functions as an emollient and emulsion stabilizer in topical

formulations.[4]

Mechanism of Action

The primary mechanism by which 1-tetradecanol enhances skin penetration is through its

interaction with the lipids of the stratum corneum.[1] The stratum corneum is often described as

a "brick and mortar" model, where the corneocytes (bricks) are embedded in a continuous lipid

matrix (mortar) composed primarily of ceramides, cholesterol, and free fatty acids.[1] This

organized lipid structure is crucial for the skin's barrier function.[1]

1-Tetradecanol enhances drug permeation through the following proposed mechanisms:
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Disruption of Lipid Packing: The long alkyl chain of 1-tetradecanol intercalates into the lipid

bilayers of the stratum corneum. This insertion disrupts the highly ordered and tight packing

of the endogenous lipids, leading to an increase in their fluidity. This creates more permeable

pathways, allowing drug molecules to diffuse more easily through the skin barrier.[1]

Increased Drug Partitioning: By altering the physicochemical properties of the stratum

corneum, 1-tetradecanol can enhance the partitioning of a drug from the vehicle into the

skin. This increased partitioning contributes to a higher concentration gradient, which is a

driving force for diffusion.[1][5]
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Mechanism of 1-Tetradecanol as a Penetration Enhancer
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Workflow for In Vitro Skin Permeation Study
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Workflow for In Vitro Skin Irritation Test (OECD TG 439)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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